Cas no 1225736-41-3 (3-(2-Methoxyphenyl)picolinic acid)

• Product Name: 3-(2-Methoxyphenyl)picolinic acid
• CAS No: 1225736-41-3
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD16314946
• CID: 4780555
• Update Time: 2025-06-09

3-(2-Methoxyphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-METHOXYPHENYL)PYRIDINE-2-CARBOXYLIC ACID
• 3-(2-Methoxyphenyl)picolinic acid

• MDL： MFCD16314946
• Inchi： 1S/C13H11NO3/c1-17-11-7-3-2-5-9(11)10-6-4-8-14-12(10)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： SOUGLCKSKPDFFM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1=CC=CN=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2-Methoxyphenyl)picolinic acid

Comprehensive Overview of 3-(2-Methoxyphenyl)picolinic acid (CAS No. 1225736-41-3): Properties, Applications, and Research Insights

3-(2-Methoxyphenyl)picolinic acid (CAS No. 1225736-41-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a picolinic acid core substituted with a 2-methoxyphenyl group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₁NO₃, and precise molecular weight of 229.23 g/mol make it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for picolinic acid derivatives has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "3-(2-Methoxyphenyl)picolinic acid synthesis" or "CAS 1225736-41-3 suppliers," reflecting its commercial and academic relevance. The compound's chelating properties and ability to modulate biological pathways have positioned it as a candidate for developing metal-organic frameworks (MOFs) and enzyme inhibitors.

One of the trending topics linked to 3-(2-Methoxyphenyl)picolinic acid is its potential role in sustainable chemistry. With growing interest in green synthesis methods, queries like "eco-friendly production of picolinic acid derivatives" highlight the need for energy-efficient protocols. Studies suggest that this compound could be synthesized via catalytic C-H activation, reducing waste generation compared to traditional routes.

From a pharmacological perspective, the 2-methoxyphenyl moiety in 3-(2-Methoxyphenyl)picolinic acid is associated with enhanced bioavailability and target selectivity. This aligns with current searches for "bioactive heterocyclic compounds" and "small molecule modulators." Its structural similarity to known kinase inhibitors has spurred investigations into its utility for inflammatory diseases and metabolic disorders.

Analytical characterization of CAS 1225736-41-3 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Quality control remains a critical focus, as evidenced by frequent searches for "purity standards for picolinic acid derivatives." Regulatory compliance, including REACH and GMP guidelines, further underscores its industrial importance.

In material science, the compound's aromatic stacking capability enables applications in organic electronics and luminescent materials. Researchers exploring "photoactive picolinic acid analogs" often cite its tunable electronic properties. Recent patents also highlight its use in crop protection agents, addressing global concerns about food security and sustainable agriculture.

Future directions for 3-(2-Methoxyphenyl)picolinic acid research may include computational modeling to predict its interactions with biological targets or materials. The rise of AI-driven drug discovery has intensified interest in such predictive approaches, as seen in searches for "machine learning in heterocyclic compound design." Collaborative efforts between academia and industry will likely expand its applications beyond current boundaries.